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Compound of Interest

Compound Name:

Cat. No.: B337505

N-(2-methoxyphenyl)-2-

nitrobenzamide

Get Quote

Executive Summary & Product Identity

N-(2-methoxyphenyl)-2-nitrobenzamide is a substituted benzanilide derivative often used as

an intermediate in the synthesis of quinazolinones and other heterocyclic pharmacophores. Its

precise melting point range is the primary indicator of isomeric purity and the absence of

unreacted precursors.

Property Specification

CAS Number 10401-24-8

IUPAC Name N-(2-methoxyphenyl)-2-nitrobenzamide
Molecular Formula C14H12N204

Molecular Weight 272.26 g/mol

Target Melting Point

95 — 96 °C (Pure, Recrystallized)

Appearance

Yellow block-like crystals
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Comparative Thermal Analysis

The melting point (MP) of N-(2-methoxyphenyl)-2-nitrobenzamide is distinctively lower than
its precursors and most structural isomers due to the ortho-ortho substitution pattern. This
steric crowding forces the nitro group to twist out of the aromatic plane (approx. 40°), disrupting
efficient crystal packing and lowering the lattice energy.

Table 1: Melting Point Comparison (Target vs.
Alternatives)

This table allows researchers to rapidly identify impurities or incorrect isomers based on
thermal data.

Thermal Behavior

Compound Role /| Relationship  Melting Point (°C)
Notes
N-(2- Sharp transition;
methoxyphenyl)-2- Target Product 95-96 °C distinct yellow
nitrobenzamide crystals.
i Significantly higher;
] ) ] Precursor (Hydrolysis o ]
2-Nitrobenzoic Acid 146 — 148 °C indicates incomplete
Product) ) )
coupling or hydrolysis.
- Liquid at RT; causes
2-Methoxyaniline (o- ) -
o Precursor (Amine) 3-6°C "oiling out" or MP
Anisidine) o
depression if present.
N-(4- Reference for packing
Structural Analog (No o )
methoxyphenyl)benza Nitro) 154 °C efficiency without
itro
mide nitro-steric hindrance.
High MP due to strong
] ) intermolecular H-
4-Nitrobenzamide Fragment Analog ~200 °C

bonding (para-

symmetry).
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Technical Insight: If your sample melts above 100°C, it is likely contaminated with 2-nitrobenzoic
acid or is a para-substituted isomer (e.g., N-(4-methoxyphenyl)...) which typically packs more
efficiently. If it melts below 90°C or has a broad range (>2°C), it likely contains solvent inclusions

(benzene/ethanol) or unreacted o-anisidine.

Experimental Protocols

To ensure reproducibility, the following protocols for synthesis and characterization are
recommended. These methods are self-validating: the yield and MP serve as process checks.

A. Synthesis Workflow (Origin of the Compound)[1]

» Reaction Type: Schotten-Baumann condensation or Nucleophilic Acyl Substitution.

o Reagents: 2-Methoxyaniline (1.0 eq), 2-Nitrobenzoyl chloride (1.1 eq), Pyridine
(solvent/base).

e Procedure:

[¢]

Dissolve 2-methoxyaniline in dry pyridine.

Add 2-nitrobenzoyl chloride dropwise at 0°C to control exotherm.

[¢]

Stir at 25°C for 15 hours.

[e]

o

Quench with water (10 volumes) to precipitate the crude amide.

Critical Purification: Recrystallize from benzene or ethanol/water to remove traces of o-

[¢]

anisidine.

B. Melting Point Determination Protocol

» Method: Capillary Method (Digital Melting Point Apparatus) or DSC.
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e Ramp Rate:

o Fast Ramp: 10°C/min to 85°C.

o Critical Ramp: 1.0°C/min from 85°C to 100°C.
o Acceptance Criteria:

o Onset: 2 94.5°C[1]

o Clear Point: < 96.5°C[1]

o Range: £2.0°C

Visualized Workflows

The following diagrams illustrate the logic flow for synthesis purification and thermal validation.

Diagram 1: Synthesis & Purification Logic

This workflow ensures the removal of precursors that cause melting point depression.
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;
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(Solvent: Benzene or EtOH)

Pure Target
MP: 95-96°C

Click to download full resolution via product page

Caption: Step-by-step synthesis and purification pathway to achieve the target melting point.

Diagram 2: Thermal Analysis Decision Tree

Use this logic to interpret melting point data during QC.
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Caption: Quality Control decision tree based on thermal characterization results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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